2-amino-3-(5-chloro-1H-indol-2-yl)propanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-amino-3-(5-chloro-1H-indol-2-yl)propanoic acid is a compound with the CAS Number: 52448-15-4 . It is also known as (S)-2-Amino-3-(5-chloro-1H-indol-3-yl)propanoic acid . The compound should be stored in a dark place, under an inert atmosphere, at temperatures between 2-8°C .
Synthesis Analysis
Indole derivatives, such as this compound, have been synthesized using various methods . For instance, the Fischer indole synthesis of the optically active cyclohexanone and phenylhydrazine hydrochloride using methanesulfonic acid under reflux in MeOH gave the corresponding tricyclic indole in a good yield .Molecular Structure Analysis
The molecular formula of this compound is C11H11ClN2O2 . The InChI code is 1S/C11H11ClN2O2/c12-7-1-2-10-8(4-7)6(5-14-10)3-9(13)11(15)16/h1-2,4-5,9,14H,3,13H2,(H,15,16)/t9-/m0/s1 .Chemical Reactions Analysis
Indole derivatives, including this compound, have been found to possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc . This has led to interest among researchers to synthesize a variety of indole derivatives .Physical And Chemical Properties Analysis
This compound is a solid substance . It should be stored in a dark place, under an inert atmosphere, at temperatures between 2-8°C .Safety and Hazards
Future Directions
Indole derivatives, including 2-amino-3-(5-chloro-1H-indol-2-yl)propanoic acid, have diverse biological activities and immeasurable potential to be explored for newer therapeutic possibilities . Future research could focus on the synthesis of novel indole derivatives and the investigation of their biological activities .
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-amino-3-(5-chloro-1H-indol-2-yl)propanoic acid involves the reaction of 5-chloroindole-2-carboxylic acid with ethylenediamine followed by a decarboxylation reaction.", "Starting Materials": [ "5-chloroindole-2-carboxylic acid", "Ethylenediamine", "Sodium hydroxide", "Hydrochloric acid", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Dissolve 5-chloroindole-2-carboxylic acid in diethyl ether and add ethylenediamine. Stir the mixture at room temperature for 24 hours.", "Step 2: Add sodium hydroxide to the mixture and stir for 1 hour. The pH should be around 12.", "Step 3: Acidify the mixture with hydrochloric acid to a pH of 2-3.", "Step 4: Extract the product with diethyl ether and dry over anhydrous sodium sulfate.", "Step 5: Concentrate the diethyl ether solution to obtain the product as a white solid." ] } | |
CAS RN |
1379832-13-9 |
Molecular Formula |
C11H11ClN2O2 |
Molecular Weight |
238.7 |
Purity |
0 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.